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Compound of Interest

Compound Name: Dimethylethoxysilane

Cat. No.: B079849 Get Quote

An In-depth Technical Guide to Dimethylethoxysilane: Safety and Handling for Laboratory

Professionals

Introduction
Dimethylethoxysilane (CAS No: 14857-34-2), also known as ethoxydimethylsilane, is an

organosilicon compound utilized as a chemical intermediate in various research and industrial

applications.[1][2] Its high reactivity and specific physical properties, particularly its flammability

and sensitivity to moisture, necessitate a thorough understanding of its hazards and strict

adherence to safety protocols. This guide is intended for researchers, scientists, and drug

development professionals, providing comprehensive safety data, handling precautions, and

emergency procedures to ensure its safe use in a laboratory setting.

Chemical Identification and Properties
A summary of the key physical and chemical properties of dimethylethoxysilane is presented

below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source(s)

CAS Number 14857-34-2 [1][2][3][4][5][6]

Molecular Formula C₄H₁₂OSi [1][4][5][7]

Molecular Weight 104.22 g/mol [4][5][6][7]

Appearance Colorless Liquid [1][8]

Boiling Point 54-55 °C [4][9]

Density 0.750 - 0.758 g/cm³ [4][9][10]

Vapor Pressure 172.5 mmHg @ 20 °C [10]

Flash Point -5 °C to 15 °C [4][9]

Stability

Stable under normal

conditions; decomposes in

contact with moist air or water.

[1][3]

[1][3]

Hazard Identification and Classification
Dimethylethoxysilane is classified as a hazardous substance. It is crucial to understand these

hazards to implement appropriate safety measures.[10]
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Hazard Category Classification Key Points

Flammability
Highly Flammable Liquid and

Vapor (GHS Category 2)[1]

Vapors can form explosive

mixtures with air and may

travel to an ignition source and

flash back.[3][8] Keep away

from heat, sparks, open

flames, and hot surfaces.[1][3]

Eye Damage/Irritation
Causes Serious Eye Irritation

(GHS Category 2A)[1][3]

Contact can cause significant

irritation.[1][10]

Skin Corrosion/Irritation
Causes Skin Irritation (GHS

Category 2)[3]

May cause skin irritation upon

contact.[1][10]

Specific Target Organ Toxicity

(Single Exposure)

May Cause Respiratory

Irritation (GHS Category 3)[3]

[11]

Inhalation of vapors may

irritate the respiratory tract.[1]

[10]

Reactivity Hazards

Reacts with water, moisture,

and other incompatible

materials.[1][3]

Decomposes in contact with

moist air or water to liberate

ethanol.[1] This reaction can

be catalyzed by platinum, iron

salts, and other Lewis acids to

generate flammable hydrogen

gas.[1]

Safe Handling and Storage Protocols
Adherence to rigorous handling and storage protocols is mandatory to mitigate the risks

associated with dimethylethoxysilane.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood to prevent the accumulation of vapors.[1] Local exhaust ventilation

should be used at the site of chemical release.[8]
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Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, and hot

surfaces.[3][8] Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

Grounding: All containers and transfer equipment must be properly grounded and bonded to

prevent static electricity discharge, which can ignite vapors.[1][3]

Safety Equipment: Emergency eye wash fountains and safety showers must be readily

available in the immediate vicinity of any potential exposure.[1][3]

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling dimethylethoxysilane.

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles.[1]

[10] A face shield may be

required for splash hazards.[8]

Protects against splashes and

vapors, preventing serious eye

irritation. Contact lenses

should not be worn.[1]

Hand Protection
Neoprene or nitrile rubber

gloves.[1]

Provides a barrier against skin

contact and irritation.

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.[1]

For larger quantities or higher

risk, chemical-resistant aprons

or suits may be necessary.

Prevents accidental skin

contact. Contaminated clothing

should be removed

immediately and laundered

before reuse.[1][8]

Respiratory Protection

A NIOSH-certified organic

vapor (black cartridge)

respirator is recommended

where inhalation exposure

may occur.[1][10]

Protects against respiratory

tract irritation from vapors,

especially if engineering

controls are insufficient.[8]

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][8]
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Keep away from heat, sparks, and open flames.[1] The storage area should be a designated

flammables area.[3]

Store away from incompatible materials such as oxidizing agents, acids, bases, water, and

moisture.[1][3]

Due to its low boiling point, sealed containers may build up pressure. Check for bulging

containers and vent periodically if necessary.[10]

Experimental and Handling Workflows
The following diagrams illustrate logical workflows for handling and emergency response.

These are not experimental protocols for synthesis but rather safety-focused procedural

workflows.

Standard Handling Protocol Workflow
This workflow outlines the standard procedure for safely handling dimethylethoxysilane in a

laboratory setting.
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Preparation

Don Required PPE
(Goggles, Gloves, Lab Coat)

Setup in Fume Hood

Ground & Bond
Container and Equipment

Dispense Chemical
(Use Non-Sparking Tools)

Tightly Seal Container

Clean Work Area Return to Flammables Cabinet

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Standard protocol for handling dimethylethoxysilane.

Emergency Response for Personal Exposure
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This diagram shows the immediate steps to take in case of accidental personal exposure.

Personal Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If feeling unwell, seek medical advice.

Remove contaminated clothing.
Wash with plenty of soap and water.

Rinse with water for 15 mins.
Remove contacts. Get medical attention.

Do NOT induce vomiting.
Get immediate medical attention.

Seek Medical Attention
(Bring SDS if possible)

If irritation persists

Click to download full resolution via product page

Caption: First aid procedures for personal exposure incidents.

Accidental Spill Response Workflow
This workflow details the procedure for managing a spill of dimethylethoxysilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b079849?utm_src=pdf-body-img
https://www.benchchem.com/product/b079849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate unnecessary personnel.
Move upwind.

Remove ALL Ignition Sources

Ventilate Area

Contain spill with inert absorbent
(dry lime, sand, soda ash)

Collect residue with
non-sparking tools

Place in sealed container
for hazardous waste disposal

Decontaminate spill area

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill.

Emergency Procedures
First Aid Measures

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If the person feels unwell, seek medical advice.[1]
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Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected area with

plenty of soap and water.[1]

Eye Contact: Immediately flush the eyes thoroughly with water for at least 15 minutes,

removing contact lenses if present and easy to do.[1] Continue rinsing and get medical

attention.[1]

Ingestion: Do NOT induce vomiting.[3] Never give anything by mouth to an unconscious

person.[1] Get immediate medical advice/attention.[1]

Fire-Fighting Measures
Dimethylethoxysilane is a highly flammable liquid and presents a significant fire hazard.[1][10]

Extinguishing Media Details

Suitable Media
Water spray or fog, alcohol-resistant foam,

carbon dioxide (CO₂), dry chemical.[1][10]

Unsuitable Media
Using a solid stream of water may not be

effective.[8]

Specific Hazards

Vapors are heavier than air and may form

explosive mixtures.[3][12] Containers may

explode when heated.[3][8] Hazardous

combustion products include carbon oxides

(CO, CO₂) and silicon dioxide.[3][10]

Protective Actions

Firefighters should wear full protective

equipment, including a self-contained breathing

apparatus (SCBA).[3][12] Use water spray to

cool fire-exposed containers.[1][8]

Accidental Release Measures
Personal Precautions: Eliminate all possible sources of ignition and use special care to avoid

static electric charges.[1] Ensure adequate ventilation.[12] Avoid contact with skin and eyes

and do not breathe vapors.[1]
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Environmental Precautions: Prevent the substance from entering sewers or public waters.[1]

Containment and Cleanup: Contain spills with dikes or absorbents like dry lime, sand, or

soda ash.[1][8] Use non-sparking tools to collect the absorbed material and place it into an

appropriate, covered container for disposal as hazardous waste.[1][3][8]

Toxicology and Health Effects
Acute Effects: Exposure can cause serious eye irritation, skin irritation, and respiratory tract

irritation.[1][3][10] Inhalation of high vapor concentrations may lead to symptoms like

headache, dizziness, tiredness, nausea, and vomiting.[3]

Chronic Effects: The material decomposes on contact with water to liberate ethanol.[1]

Prolonged or repeated exposure may lead to chronic effects associated with ethanol, which

can affect the central nervous system and liver.[1][10]

Stability and Reactivity
Reactivity: The material decomposes slowly when it comes into contact with moist air or

water, which results in the liberation of ethanol.[1] The presence of platinum, platinum and

iron salts, or other Lewis acids can lead to the generation of flammable hydrogen gas if

moisture is present.[1]

Chemical Stability: The substance is stable under normal, dry storage conditions.[1][3]

Conditions to Avoid: Heat, open flames, sparks, and exposure to moist air or water are

conditions to be avoided.[1][3]

Incompatible Materials: Avoid contact with oxidizing agents, acids, and bases.[1][3]

Conclusion
Dimethylethoxysilane is a valuable chemical intermediate that can be used safely when its

hazards are understood and respected. The implementation of robust engineering controls,

consistent use of appropriate personal protective equipment, and strict adherence to the

handling and emergency protocols outlined in this guide are paramount for ensuring the safety
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of all laboratory personnel. Always refer to the most current Safety Data Sheet (SDS) from your

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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